Cas no 56663-39-9 (Acetic Acid Arachidonyl Ester)

• Product Name: Acetic Acid Arachidonyl Ester
• CAS No: 56663-39-9
• Molecular Formula: C₂₂H₃₆O₂
• Molecular Weight: 332.52004
• CID: 1599989
• PubChem ID: 16218972

Acetic Acid Arachidonyl Ester Properties

Names and Identifiers

• ACETIC ACID ARACHIDONYL ESTER
• ARACHIDONYL ACETATE
• arachidonyl acetate approx
• δ 5-8-11-14 ARACHIDONYL ACETATE
• 56663-39-9
• Arachidonyl acetate, ~99%, liquid
• [(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenyl] acetate
• MFCD00057765
• SCHEMBL5552135
• 5z,8z,11z,14z-arachidonyl acetate
• Aceticacidarachidonylester
• DB-253700
• AKOS004910416

• MDL： MFCD00057765
• InChIKey： RKNFFTAYULCRTQ-ZKWNWVNESA-N
• Inchi： InChI=1S/C22H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22(2)23/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-21H2,1-2H3/b8-7-,11-10-,14-13-,17-16-
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCCOC(=O)C

Computed Properties

• Exact Mass: 332.27200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 332.271530387g/mol
• Heavy Atom Count: 24
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 6.69520
• PSA: 26.30000
• Refractive Index: 1.485
• Boiling Point: 422.3°C at 760 mmHg
• Flash Point: 103.2°C
• Density: 0.899

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters